N,N-diethylmorpholine-2-carboxamide
Description
Properties
Molecular Formula |
C9H18N2O2 |
|---|---|
Molecular Weight |
186.25 g/mol |
IUPAC Name |
N,N-diethylmorpholine-2-carboxamide |
InChI |
InChI=1S/C9H18N2O2/c1-3-11(4-2)9(12)8-7-10-5-6-13-8/h8,10H,3-7H2,1-2H3 |
InChI Key |
HIRULOMBJKTAKG-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)C(=O)C1CNCCO1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
N-(2-Chloroethyl)morpholine-4-carboxamide
- Molecular Formula : C₇H₁₃ClN₂O₂ (vs. C₉H₁₆N₂O₂ for N,N-diethylmorpholine-2-carboxamide).
- Substituents : A chloroethyl group replaces the diethyl groups on the carboxamide nitrogen.
- Synthesis : Prepared by reacting morpholine with 2-chloroethyl isocyanate in diethyl ether .
- Properties :
- Applications : Used in platinum complex studies, suggesting utility in coordination chemistry and drug delivery .
5-Formyl-N,N-dimethyl-1H-pyrrole-2-carboxamide
- Molecular Formula : C₈H₁₀N₂O₂.
- Substituents : A pyrrole ring (aromatic) with a formyl group at the 5-position and dimethyl carboxamide.
- Formyl group introduces reactivity for further functionalization (e.g., Schiff base formation) .
N,N-Dimethyl-2-sulfamoylnicotinamide
- Molecular Formula : C₈H₁₁N₃O₃S.
- Substituents : A pyridine ring with sulfamoyl and dimethyl carboxamide groups.
- Properties :
Physicochemical Properties
| Property | This compound | N-(2-Chloroethyl)morpholine-4-carboxamide | 5-Formyl-N,N-dimethylpyrrole-2-carboxamide |
|---|---|---|---|
| Molecular Weight | ~188.24 g/mol | 216.65 g/mol | 166.18 g/mol |
| Solubility | High (polar solvents due to morpholine) | Moderate (chloroethyl group reduces polarity) | Low (aromatic pyrrole ring) |
| Melting Point | Not reported | Not reported | Not reported |
| Key Functional Groups | Diethyl carboxamide, morpholine | Chloroethyl carboxamide, morpholine | Dimethyl carboxamide, formyl-pyrrole |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
